(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H13ClN2O3S/c16-12-4-2-1-3-10(12)5-6-13(19)17-7-11(8-17)18-14(20)9-22-15(18)21/h1-6,11H,7-9H2/b6-5+
• InChI Key: ISACRTIZORZPLG-AATRIKPKSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CC=C2Cl)N3C(=O)CSC3=O
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CC=C2Cl)N3C(=O)CSC3=O
• Molecular Formula: C15H13ClN2O3S
• Molecular Weight: 336.8 g/mol

Description

(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazolidinedione derivative that possesses anti-inflammatory, anti-tumor, and anti-diabetic properties.

Scientific Research Applications

Microwave-Assisted Synthesis and Pharmacological Evaluation

Compounds similar to "(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione" have been synthesized using microwave-assisted methods. These compounds, including azetidinones and thiazolidinones, exhibit pharmacological activities, specifically antibacterial and antifungal properties. Microwave-assisted synthesis offers a rapid and efficient approach to obtaining these compounds, highlighting their potential in developing new antimicrobial agents (Mistry & Desai, 2006).

Inflammatory Diseases Treatment

Derivatives based on the thiazolidine-2,4-dione moiety, including structures similar to the query compound, have been synthesized and evaluated for their efficacy in treating inflammatory diseases. One particular derivative showed significant inhibitory potency against nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and prostaglandin E2 (PGE2) production, making it superior to the commercial anti-inflammatory drug indomethacin. This research underscores the compound's potential in developing new treatments for inflammatory conditions (Ma et al., 2011).

Antibacterial Activity of Thiazolidine-2,4-dione-Based Hybrids

A series of thiazolidine-2,4-dione-based chlorophenylthiosemicarbazone hybrids have been synthesized and evaluated for their antibacterial activity. These compounds displayed minimum inhibitory concentrations (MIC) values indicating significant activity against both Gram-positive and Gram-negative bacteria. The research suggests potential applications of these compounds in combating bacterial infections (Trotsko et al., 2018).

Anticancer and Anti-inflammatory Activities

Compounds structurally related to the query compound have been designed and synthesized for in vitro evaluation against breast cancer cell lines and inflammatory activities. One such compound demonstrated cytotoxic effects with an IC50 value, highlighting its potential as a therapeutic agent in treating cancer and inflammation (Uwabagira & Sarojini, 2019).